Cas no 100249-54-5 (1,4-Dimethoxycyclohexane)

1,4-Dimethoxycyclohexane structure
1,4-Dimethoxycyclohexane structure
Product Name:1,4-Dimethoxycyclohexane
CAS No:100249-54-5
MF:C8H16O2
MW:144.211442947388
CID:2860423
Update Time:2023-08-10

1,4-Dimethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dimethoxycyclohexane
    • Cyclohexane, 1,4-dimethoxy-, cis-
    • Cyclohexane, 1,4-dimethoxy-, trans-
    • cis-1,4-Dimethoxycyclohexane
    • trans-1,4-Dimethoxycyclohexane
    • 1alpha,4beta-Dimethoxycyclohexane
    • 1,4-Dimethoxycyclohexane, (Z)-
    • 1alpha,4alpha-Dimethoxycyclohexane
    • ST018512
    • Inchi: 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
    • InChI Key: SVHAWXAAVLMPLW-UHFFFAOYSA-N
    • SMILES: O(C)C1CCC(CC1)OC

Computed Properties

  • Exact Mass: 144.11503g/mol
  • Monoisotopic Mass: 144.11503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 144.21g/mol
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5

1,4-Dimethoxycyclohexane Related Literature

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